5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide
Overview
Description
5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide (5-AMB-2-MPH) is a synthetic compound used in a variety of laboratory experiments. It is a brominated phenol derivative that has been used as a reagent in organic synthesis and as a starting material for the synthesis of pharmaceuticals. 5-AMB-2-MPH has been studied for its potential applications in the fields of biochemistry and physiology.
Scientific Research Applications
5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide has been studied for its potential applications in the fields of biochemistry and physiology. It has been used as a reagent in organic synthesis to synthesize various pharmaceuticals, such as anti-inflammatory agents and anticonvulsants. It has also been used in the synthesis of a variety of compounds, such as antibodies, peptides, and peptidomimetics. 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide has also been studied for its potential applications in the fields of drug delivery, gene therapy, and tissue engineering.
Mechanism of Action
The mechanism of action of 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide is not completely understood. However, it is believed that the bromination of the phenol moiety increases the hydrophobicity of the compound, which may enable it to penetrate cell membranes and interact with various cellular targets. The amine group may also interact with proteins and enzymes, which could potentially lead to the modulation of various biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide have not been extensively studied. However, studies have demonstrated that 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide can inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-α and interleukin-1β.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide in laboratory experiments is that it is relatively inexpensive and easy to synthesize. Additionally, it has been shown to be relatively stable and has a relatively low toxicity. However, there are some limitations to using 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide in laboratory experiments. For example, it has a relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not completely understood, which can make it difficult to predict the effects of the compound.
Future Directions
There are several potential future directions for 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide. For example, further research could be conducted to better understand its mechanism of action and its effects on various biochemical pathways. Additionally, further research could be conducted to investigate its potential applications in drug delivery, gene therapy, and tissue engineering. Additionally, further research could be conducted to investigate its potential applications in the development of new pharmaceuticals, such as anti-inflammatory agents and anticonvulsants. Finally, further research could be conducted to investigate its potential applications in the development of new compounds, such as antibodies, peptides, and peptidomimetics.
Synthesis Methods
5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide is synthesized through a multi-step process. The first step involves the alkylation of 2-methylphenol with bromoacetaldehyde to form the intermediate, 4-bromo-2-methylphenol. The second step involves the amination of the intermediate with an amine, such as dimethylamine, to produce 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide. The third step involves the hydrolysis of the amide group to form the hydrobromide salt of 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide involves the reaction of 4-bromo-2-methylphenol with formaldehyde and ammonium chloride to form 5-(aminomethyl)-4-bromo-2-methylphenol, which is then reacted with hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "4-bromo-2-methylphenol", "formaldehyde", "ammonium chloride", "hydrobromic acid" ], "Reaction": [ "Step 1: 4-bromo-2-methylphenol is reacted with formaldehyde and ammonium chloride in the presence of a catalyst such as zinc chloride to form 5-(aminomethyl)-4-bromo-2-methylphenol.", "Step 2: The resulting product from step 1 is dissolved in hydrobromic acid and heated to form the hydrobromide salt of 5-(aminomethyl)-4-bromo-2-methylphenol.", "Step 3: The hydrobromide salt is then purified by recrystallization to obtain the final product." ] } | |
CAS RN |
2763779-68-4 |
Product Name |
5-(aminomethyl)-4-bromo-2-methylphenol hydrobromide |
Molecular Formula |
C8H11Br2NO |
Molecular Weight |
297 |
Purity |
95 |
Origin of Product |
United States |
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